(R)-Xanthoanthrafil
(R)-Xanthoanthrafil
Phosphodiesterase-5 (PDE-5) inhibitor, found in supplements aimed to enhance male sexual function. Also, is used to treat pulmonary diseases and B-cell proliferative disorders.
Brand Name:
Vulcanchem
CAS No.:
247568-68-9
VCID:
VC20813175
InChI:
InChI=1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24)/t12-/m1/s1
SMILES:
CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC
Molecular Formula:
C19H23N3O6
Molecular Weight:
389.4 g/mol
(R)-Xanthoanthrafil
CAS No.: 247568-68-9
Cat. No.: VC20813175
Molecular Formula: C19H23N3O6
Molecular Weight: 389.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phosphodiesterase-5 (PDE-5) inhibitor, found in supplements aimed to enhance male sexual function. Also, is used to treat pulmonary diseases and B-cell proliferative disorders. |
|---|---|
| CAS No. | 247568-68-9 |
| Molecular Formula | C19H23N3O6 |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | N-[(3,4-dimethoxyphenyl)methyl]-2-[[(2R)-1-hydroxypropan-2-yl]amino]-5-nitrobenzamide |
| Standard InChI | InChI=1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24)/t12-/m1/s1 |
| Standard InChI Key | ZISFCTXLAXIEMV-GFCCVEGCSA-N |
| Isomeric SMILES | C[C@H](CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
| SMILES | CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
| Canonical SMILES | CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
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